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Compound of Interest

3-(ethylamino)-N'-
Compound Name:
hydroxypropanimidamide

Cat. No.: B13269186

Get Quote
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Chemical Identity & Structural Descriptors

This molecule is an amidoxime (N-hydroxyamidine) featuring a secondary ethylamine chain. It
Is characterized by the presence of both a basic amine and an amphoteric amidoxime moiety,
making it a versatile intermediate for drug discovery and materials science.
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Descriptor Value / String
IUPAC Name 3-(ethylamino)-N'-hydroxypropanimidamide
Common Name 3-(Ethylamino)propionamidoxime

Molecular Formula

Molecular Weight 131.18 g/mol

SMILES (Canonical) CCNCCC(=NO)N
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INnChl Strin
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Structural Visualization

The following diagram illustrates the 2D connectivity of the molecule, highlighting the
ethylamino tail and the reactive amidoxime head.
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Figure 1: 2D Connectivity of 3-(ethylamino)-N'-hydroxypropanimidamide

Click to download full resolution via product page

Synthetic Pathway & Methodology

The synthesis of 3-(ethylamino)-N'-hydroxypropanimidamide is typically achieved via a two-
step sequence:

» Michael Addition: Reaction of ethylamine with acrylonitrile to form the nitrile intermediate.
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o Amidoxime Formation: Nucleophilic addition of hydroxylamine to the nitrile.

Step 1. Synthesis of 3-(ethylamino)propanenitrile

e Reagents: Ethylamine (70% aq. or anhydrous), Acrylonitrile.
» Conditions:
, 2-4 hours.
e Mechanism: Aza-Michael addition. The nucleophilic nitrogen of ethylamine attacks the

-carbon of acrylonitrile.

Step 2: Conversion to Amidoxime

» Reagents: Hydroxylamine hydrochloride (

), Base (
or
), Ethanol/Water solvent.
o Conditions: Reflux (
), 6-12 hours.
* Yield: Typically 60-80% (crystallized).

Detailed Protocol (Self-Validating System)

Reagent Preparation:
e Dissolve 1.1 eq of

in minimal water.

o Neutralize with 1.1 eq of

(evolution of
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gas indicates active free base generation).

« Dilute with Ethanol (EtOH) to form a homogenous solution.
Reaction:
e Add 1.0 eq of 3-(ethylamino)propanenitrile dropwise to the hydroxylamine solution.
e Heat to reflux. Monitor by TLC (Mobile phase: 10% MeOH in DCM).
o Validation Point: The nitrile spot (

) will disappear, and a more polar amidoxime spot (

) will appear.
» Upon completion, concentrate the solvent under reduced pressure.[1]
Workup:
o Extract the residue with warm Isopropanol (to leave behind NaCl salts).
 Filter and cool the filtrate to induce crystallization.

¢ Validation Point: Product should be a white to off-white solid. Confirm structure via IR
(appearance of N-O and N-H stretches).

Reaction Scheme Visualization
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Acrylonitrile + Hydroxylamine + Ethylamine
(CH2=CH-CN) (NH20H / Base) (Et-NH2)
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Target Product:

3-(ethylamino)-N'-hydroxypropanimidamide

Figure 2: Synthetic Route from Commodity Chemicals

Click to download full resolution via product page

Mechanistic Insights & Applications

Mechanism of Formation
The conversion of the nitrile to the amidoxime proceeds via the nucleophilic attack of the
hydroxylamine nitrogen (which is more nucleophilic than the oxygen) on the electrophilic

carbon of the nitrile group.

« Transition State: Involves a concerted proton transfer and addition, leading to the
-hydroxyamidine tautomer, which is thermodynamically favored over the amino-nitrone form.

Key Applications

+ Heterocycle Synthesis (1,2,4-Oxadiazoles):

o Reaction with carboxylic acid derivatives (anhydrides or acyl chlorides) followed by
cyclodehydration yields 1,2,4-oxadiazoles. These rings are classic bioisosteres for esters
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and amides in medicinal chemistry, offering improved metabolic stability.
e Prodrug Design:

o Amidoximes can serve as prodrugs for amidines. In vivo, specific reductases (e.g., mMARC
system) reduce the N-O bond to regenerate the basic amidine, improving oral
bioavailability (e.g., similar to the prodrug strategy in Dabigatran etexilate).

o Metal Chelation:

o The amidoxime group is a bidentate ligand (

-donor). This specific molecule, with its additional ethylamino group, can act as a tridentate
ligand, potentially sequestering transition metals like

or

Characterization Data (Expected)

To validate the synthesis, the following spectroscopic signatures should be observed.
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Technique Signal / Parameter Assignment
Ethyl
1H NMR (DMSO-d6) 1.05 (t, 3H)
Propyl
2.15 (t, 2H) -
-CH2 (next to amidine)
Ethyl
2.55 (g, 2H)
Propyl
2.70 (t, 2H) )
-CH2 (next to amine)
Amidine
5.40 (s, 2H)
(Broad, exchangeable)
Oxime
8.80 (s, 1H)
(Broad, exchangeable)
and
IR Spectroscopy 3300-3400
stretching
1650-1660 stretching (characteristic of
amidoximes)
940-950
stretching
Mass Spectrometry 132.1 Protonated molecular ion

Safety & Handling

o Hydroxylamine Hazard: Hydroxylamine and its salts are potential sensitizers and can be
explosive upon heating if not stabilized. Always ensure the reaction mixture is not
concentrated to dryness with excess free hydroxylamine.
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* Amine Handling: The ethylamino group makes the compound basic and potentially corrosive
to mucous membranes. Use standard PPE (gloves, goggles, fume hood).

o Storage: Amidoximes are generally stable but can undergo slow decomposition (Hofmann
rearrangement-like pathways) or hydrolysis. Store in a cool, dry place under inert
atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylamino-n-hydroxypropanimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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